Cas no 1361503-97-0 (2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)nicotinic acid)

• Product Name: 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)nicotinic acid
• CAS No: 1361503-97-0
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4967120
• Update Time: 2025-10-30

2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C13H5Cl3F3NO2/c14-7-3-5(4-8(15)10(7)16)11-6(12(21)22)1-2-9(20-11)13(17,18)19/h1-4H,(H,21,22)
• InChI Key： YENAJRBGKRQKAL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(C(=O)O)=CC=C(C(F)(F)F)N=1)Cl)Cl

Computed Properties

• Exact Mass: 368.933796 g/mol
• Monoisotopic Mass: 368.933796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2
• Molecular Weight: 370.5

Additional information on 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)nicotinic acid

Recent Advances in the Study of 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)nicotinic acid (CAS: 1361503-97-0)

The compound 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)nicotinic acid (CAS: 1361503-97-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trichlorophenyl and trifluoromethyl substituents, exhibits promising biological activities, particularly in the modulation of specific enzymatic pathways. Recent studies have focused on its potential applications in drug development, targeting inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a potent inhibitor of the NLRP3 inflammasome, a key player in inflammatory responses. The research demonstrated that 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)nicotinic acid effectively reduced interleukin-1β (IL-1β) production in vitro, suggesting its potential as a therapeutic agent for conditions such as gout and rheumatoid arthritis. The study utilized molecular docking simulations to elucidate the compound's binding affinity to the NLRP3 protein, providing a structural basis for its inhibitory effects.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's utility in metabolic disease research. A 2024 preprint from BioRxiv reported that 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)nicotinic acid acts as an agonist for the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose and lipid metabolism. The study employed high-throughput screening assays and animal models to validate the compound's efficacy in improving insulin sensitivity and reducing hepatic steatosis in diabetic mice.

The synthesis and optimization of 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)nicotinic acid have also been a focus of recent research. A 2023 article in Organic & Biomolecular Chemistry detailed a novel, scalable synthetic route for the compound, emphasizing improvements in yield and purity. The authors highlighted the importance of the trifluoromethyl group in enhancing the compound's metabolic stability and bioavailability, which are critical factors for its development as a drug candidate.

Despite these advancements, challenges remain in the clinical translation of 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)nicotinic acid. Pharmacokinetic studies indicate that the compound exhibits moderate oral bioavailability and requires further structural modifications to optimize its drug-like properties. Ongoing research aims to address these limitations through the development of prodrug derivatives and formulation strategies.

In conclusion, 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)nicotinic acid (CAS: 1361503-97-0) represents a versatile scaffold with significant potential in both anti-inflammatory and metabolic therapeutics. Future studies will likely focus on its mechanistic elucidation, structural optimization, and preclinical validation to advance its candidacy for clinical trials.